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Compound of Interest

Compound Name: Methyl hydroxyangolensate

Cat. No.: B15579926

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl hydroxyangolensate is a naturally occurring limonoid found predominantly in plant
species of the Meliaceae family, such as Khaya senegalensis and Carapa guianensis. This
technical guide synthesizes the current scientific knowledge on methyl hydroxyangolensate,
focusing on its chemical properties, natural sources, and biological activities. Notably, while the
parent compound has been the subject of phytochemical and computational studies, there is a
significant lack of publicly available information regarding its synthetic or semi-synthetic
derivatives. This document presents the existing data on methyl hydroxyangolensate,
highlighting its potential in drug discovery and identifying gaps for future research.

Chemical Identity and Structure

Methyl hydroxyangolensate, also referred to as methyl 6-hydroxyangolensate, is a complex
tetranortriterpenoid. Its chemical structure is characterized by a furan ring, a common feature in
many bioactive natural products.

Chemical Properties:
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Property Value
Molecular Formula C27H3408[1]
Molecular Weight 486.6 g/mol [1]

methyl 2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-
3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-

IUPAC Name dioxo-2,14-
dioxatetracyclo[7.7.1.0%,12,03,8]heptadecan-7-
yl]-2-hydroxyacetate[1]

Class Limonoid[1]

Natural Occurrence and Isolation

Methyl hydroxyangolensate is a secondary metabolite isolated from the stem bark of Khaya
senegalensis (African mahogany).[2] It is often found alongside its close analog, methyl
angolensate. The isolation of these compounds is typically achieved through solvent extraction
of the plant material followed by chromatographic separation techniques.

General Isolation Protocol:

While a detailed, standardized protocol for the specific isolation of methyl
hydroxyangolensate is not extensively documented, the general procedure involves:

o Extraction: The dried and powdered stem bark of Khaya senegalensis is extracted with a
solvent such as methanol.

» Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
increasing polarity to separate compounds based on their solubility.

o Chromatography: The resulting fractions are further purified using column chromatography
techniques, such as silica gel chromatography, to isolate the pure compounds.

Known Biological Activities and Potential
Therapeutic Applications
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Research into the biological effects of methyl hydroxyangolensate is still in its early stages,
with much of the evidence stemming from studies on the crude extracts of its host plants or

from computational analyses.

Anti-inflammatory and Analgesic Properties

Extracts from Khaya senegalensis, containing methyl hydroxyangolensate and methyl
angolensate, have demonstrated anti-inflammatory and analgesic properties in animal models.
[3] These effects are believed to be linked to the presence of these limonoids.

Antiparasitic Activity (In-Silico Studies)

Computational docking studies have explored the potential of methyl hydroxyangolensate as
an antiparasitic agent, particularly against Leishmania species. These studies predict the
binding affinity of the compound to various essential proteins in the parasite.

Table of In-Silico Docking Energies of Methyl Hydroxyangolensate against Leishmania major

Protein Targets:
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Target Protein Function Docking Energy (kJ/mol)
LmajCatB Cysteine Protease -82.9
_ Dihydroorotate
LmajDHODH -91.4
Dehydrogenase
LmajdUTPase dUTPase -73.0
) Nucleoside Diphosphate
LmajNDKb ) -102.8
Kinase b
LmajNH Nucleoside Hydrolase -87.6
LmajNMT N-Myristoyltransferase -109.2
LmajOPB Oligopeptidase B -73.0
LmajPDE1 Phosphodiesterase 1 -84.1
LmajPTR1 Pteridine Reductase 1 -79.5
LmajMetRS Methionyl t-RNA Synthetase -100.2
LmajTyrRS Tyrosyl t-RNA Synthetase -108.8
) UDP-glucose
LmajUGPase -101.4
Pyrophosphorylase

(Data sourced from an in-silico
study on antiparasitic

terpenoids)[4]

Potential Nephroprotective Effects

Studies on aqueous extracts of Khaya senegalensis stem bark have suggested a protective

effect against gentamicin-induced nephrotoxicity in animal models. Methyl

hydroxyangolensate is one of the compounds identified in the extract and is thought to

contribute to this activity.

Derivatives of Methyl Hydroxyangolensate
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A comprehensive search of scientific literature and chemical databases did not yield any
information on known synthetic or semi-synthetic derivatives of methyl hydroxyangolensate.
The research to date has focused on the isolation and characterization of the natural product
itself. This represents a significant area for future research, where the synthesis of analogs
could help in elucidating structure-activity relationships and potentially lead to the development
of more potent therapeutic agents.

Experimental Protocols

As no synthetic derivatives are documented, this section outlines a generalized workflow for
the type of in-silico analysis that has been applied to methyl hydroxyangolensate.

In-Silico Molecular Docking Workflow

This protocol provides a conceptual overview of the steps involved in predicting the binding
affinity of a ligand (e.g., methyl hydroxyangolensate) to a protein target.

Preparation Stage

Protein Preparation
(Retrieve from PDB, Remove Water)

Docking Simulation

Ligand Preparation

(3D Structure Generation)

Molecular Docking

(Define Binding Site, Run Algorithm)

Analysis Stage
Y

Scoring & Ranking
(Calculate Binding Energy)

:

Pose Analysis
(Visualize Interactions)
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Click to download full resolution via product page
Caption: A generalized workflow for in-silico molecular docking studies.

Visualization of Bioactivity

The following diagram illustrates the relationship between the natural source, the isolated
compound, and its observed and predicted biological activities.

Khaya senegalensis

Methyl Hydroxyangolensate

/ Biological Activities

Anti-inflammatory Antiparasitic (in-silico) Nephroprotective

Click to download full resolution via product page

Caption: Bioactivity pathways of Methyl Hydroxyangolensate.

Conclusion and Future Outlook

Methyl hydroxyangolensate is a promising bioactive natural product with potential
applications in the fields of anti-inflammatory, analgesic, and antiparasitic drug discovery.
However, the current body of research is limited, particularly concerning its derivatives. The
lack of information on synthetic analogs highlights a clear opportunity for medicinal chemists to
explore the structure-activity relationship of this limonoid. Future research should focus on:

o Total Synthesis: Developing a synthetic route to methyl hydroxyangolensate to enable the
generation of derivatives.
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o Derivative Synthesis and Screening: Creating a library of analogs to identify compounds with
enhanced potency and selectivity.

 In-Vitro and In-Vivo Validation: Experimentally validating the computationally predicted
biological activities.

By addressing these research gaps, the full therapeutic potential of the methyl
hydroxyangolensate scaffold can be explored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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